3-Bromo-4-[(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}pyrrolidin-3-yl)oxy]pyridine

• Molecular Formula: C16H16BrN5O
• Molecular Weight: 374.23 g/mol
• IUPAC Name: 7-[3-(3-bromopyridin-4-yl)oxypyrrolidin-1-yl]-5-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C16H16BrN5O/c1-11-8-16(22-15(20-11)3-6-19-22)21-7-4-12(10-21)23-14-2-5-18-9-13(14)17/h2-3,5-6,8-9,12H,4,7,10H2,1H3
• InChI Key: ZPNNROAYWBUQAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=NN2C(=C1)N3CCC(C3)OC4=C(C=NC=C4)Br

Description

3-Bromo-4-[(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}pyrrolidin-3-yl)oxy]pyridine is a complex organic compound that belongs to the class of heterocyclic compounds. It features a pyridine ring substituted with a bromo group and a pyrrolidin-3-yloxy group, which is further connected to a pyrazolo[1,5-a]pyrimidine moiety. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-4-[(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}pyrrolidin-3-yl)oxy]pyridine typically involves multi-step organic reactions

Preparation of Pyrazolo[1,5-a]pyrimidine Core: This can be achieved through the condensation of aminopyrazole with a suitable aldehyde or ketone under acidic conditions.

Introduction of Pyrrolidin-3-yloxy Group: The pyrazolo[1,5-a]pyrimidine intermediate is then reacted with a pyrrolidine derivative in the presence of a base to form the pyrrolidin-3-yloxy group.

Bromination of Pyridine Ring: The final step involves the bromination of the pyridine ring using a brominating agent such as N-bromosuccinimide (NBS) under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-[(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}pyrrolidin-3-yl)oxy]pyridine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki, Heck, or Sonogashira coupling to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydride (NaH), potassium carbonate (K2CO3), and various nucleophiles.

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Coupling Reactions: Palladium catalysts (Pd/C) and bases like triethylamine (Et3N) are typically used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridine derivatives, while coupling reactions can produce biaryl or heteroaryl compounds.

Scientific Research Applications

3-Bromo-4-[(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}pyrrolidin-3-yl)oxy]pyridine has several scientific research applications:

Medicinal Chemistry: It is explored for its potential as a pharmacologically active compound, particularly in the development of anticancer and anti-inflammatory agents.

Biological Studies: The compound is used in biological assays to study its effects on various cellular pathways and molecular targets.

Chemical Biology: It serves as a tool compound in chemical biology to investigate the function of specific proteins and enzymes.

Material Science:

Mechanism of Action

The mechanism of action of 3-Bromo-4-[(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}pyrrolidin-3-yl)oxy]pyridine involves its interaction with specific molecular targets and pathways. The pyrazolo[1,5-a]pyrimidine moiety is known to interact with various enzymes and receptors, modulating their activity. This can lead to the inhibition of certain cellular processes, such as cell proliferation in cancer cells, or the modulation of inflammatory pathways .

Comparison with Similar Compounds

Similar Compounds

3-Bromo-5,7-dimethylpyrazolo[1,5-a]pyrimidine: Similar in structure but with different substituents on the pyrazolo[1,5-a]pyrimidine core.

4-Bromo-5-methylpyrazolo[1,5-a]pyridine-3-carboxylate: Another related compound with a carboxylate group instead of the pyrrolidin-3-yloxy group.

Uniqueness

3-Bromo-4-[(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}pyrrolidin-3-yl)oxy]pyridine is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties